oxepane-4-carbonitrile
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of oxepane-4-carbonitrile can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "4-pentenal", "hydroxylamine hydrochloride", "sodium methoxide", "acetic anhydride", "sodium cyanide", "ethanol" ], "Reaction": [ "Step 1: 4-pentenal is reacted with hydroxylamine hydrochloride in the presence of sodium methoxide to form oxime.", "Step 2: The oxime is then treated with acetic anhydride to form the corresponding acetoxime.", "Step 3: The acetoxime is then reacted with sodium cyanide in ethanol to form the corresponding nitrile.", "Step 4: The nitrile is then cyclized using a Lewis acid catalyst to form oxepane-4-carbonitrile." ] } | |
CAS RN |
1505943-32-7 |
Molecular Formula |
C7H11NO |
Molecular Weight |
125.2 |
Purity |
95 |
Origin of Product |
United States |
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